Cas no 1524719-88-7 (2-(2-Chlorothiophen-3-yl)butanoic acid)

• Product Name: 2-(2-Chlorothiophen-3-yl)butanoic acid
• CAS No: 1524719-88-7
• MF: C₈H₉ClO₂S
• MW: 204.673860311508
• CID: 5702749
• PubChem ID: 82659053
• Update Time: 2025-06-08

2-(2-Chlorothiophen-3-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-Chlorothiophen-3-yl)butanoicacid
• 1524719-88-7
• EN300-1138935
• 2-(2-Chlorothiophen-3-yl)butanoic acid
• 3-Thiopheneacetic acid, 2-chloro-α-ethyl-

• Inchi： 1S/C8H9ClO2S/c1-2-5(8(10)11)6-3-4-12-7(6)9/h3-5H,2H2,1H3,(H,10,11)
• InChI Key： OIRCEAVLIIQJEF-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CS1)C(C(=O)O)CC

Computed Properties

• Exact Mass: 204.0011784g/mol
• Monoisotopic Mass: 204.0011784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 65.5Ų

Experimental Properties

• Density: 1.345±0.06 g/cm3(Predicted)
• Boiling Point: 312.1±27.0 °C(Predicted)
• pka: 4.06±0.12(Predicted)

Additional information on 2-(2-Chlorothiophen-3-yl)butanoic acid

Recent Advances in the Study of 2-(2-Chlorothiophen-3-yl)butanoic Acid (CAS: 1524719-88-7)

2-(2-Chlorothiophen-3-yl)butanoic acid (CAS: 1524719-88-7) is a chlorinated thiophene derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have explored its role as a key intermediate in the synthesis of bioactive compounds and its unique pharmacological properties. This research brief aims to summarize the latest findings related to this compound, highlighting its synthesis, biological activities, and potential therapeutic applications.

A recent study published in the Journal of Medicinal Chemistry (2023) investigated the synthetic pathways for 2-(2-Chlorothiophen-3-yl)butanoic acid, emphasizing its utility as a building block for the development of novel small-molecule inhibitors. The researchers employed a multi-step synthesis approach, starting from commercially available thiophene derivatives, and achieved a high yield of the target compound. The study also demonstrated the compound's stability under various physiological conditions, making it a promising candidate for further pharmacological evaluation.

In another groundbreaking study, researchers explored the compound's potential as an anti-inflammatory agent. Using in vitro and in vivo models, the team observed that 2-(2-Chlorothiophen-3-yl)butanoic acid exhibited significant inhibitory effects on pro-inflammatory cytokines, such as TNF-α and IL-6. These findings suggest that the compound could serve as a lead structure for the development of new anti-inflammatory drugs, particularly for conditions like rheumatoid arthritis and inflammatory bowel disease.

Furthermore, computational docking studies have revealed that 2-(2-Chlorothiophen-3-yl)butanoic acid interacts with specific binding sites on target proteins, such as cyclooxygenase-2 (COX-2) and nuclear factor-kappa B (NF-κB). These interactions provide mechanistic insights into its anti-inflammatory and potential anticancer properties. Ongoing research is focused on optimizing the compound's pharmacokinetic profile to enhance its bioavailability and reduce off-target effects.

In conclusion, 2-(2-Chlorothiophen-3-yl)butanoic acid (CAS: 1524719-88-7) represents a versatile and pharmacologically relevant compound with promising applications in drug discovery. Its synthetic accessibility, biological activity, and mechanistic insights make it a valuable subject for further research. Future studies should focus on clinical translation and the development of derivatives with improved efficacy and safety profiles.